Cas no 56288-93-8 (N-(5-Amino-2-methylphenyl)methanesulfonamide)

N-(5-Amino-2-methylphenyl)methanesulfonamide is a sulfonamide derivative characterized by its amino and methyl substituents on the phenyl ring. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which make it a potential intermediate for the development of biologically active molecules. The presence of the methanesulfonamide group enhances its stability and reactivity, while the amino group provides a versatile site for further functionalization. Its well-defined chemical properties and purity make it suitable for applications in medicinal chemistry, particularly in the design of sulfonamide-based therapeutics. The compound is typically handled under controlled conditions to ensure consistency in research and industrial processes.
N-(5-Amino-2-methylphenyl)methanesulfonamide structure
56288-93-8 structure
Product Name:N-(5-Amino-2-methylphenyl)methanesulfonamide
CAS No:56288-93-8
MF:C8H12N2O2S
MW:200.258080482483
MDL:MFCD00114282
CID:859580
PubChem ID:2774210
Update Time:2025-06-30

N-(5-Amino-2-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(5-Amino-2-methylphenyl)methanesulfonamide
    • HMS1661C11
    • J-523094
    • G35307
    • DTXSID50378943
    • BRD-K19440408-001-01-8
    • SCHEMBL2336547
    • MFCD00114282
    • AKOS000126878
    • EN300-55777
    • 56288-93-8
    • Z239123020
    • CS-0251689
    • SB78476
    • GQZVKPMCUDEXBW-UHFFFAOYSA-N
    • DB-011594
    • MDL: MFCD00114282
    • Inchi: 1S/C8H12N2O2S/c1-6-3-4-7(9)5-8(6)10-13(2,11)12/h3-5,10H,9H2,1-2H3
    • InChI Key: GQZVKPMCUDEXBW-UHFFFAOYSA-N
    • SMILES: S(C)(NC1C=C(C=CC=1C)N)(=O)=O

Computed Properties

  • Exact Mass: 200.06200
  • Monoisotopic Mass: 200.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Density: 1.348
  • Boiling Point: 360 ºC
  • Flash Point: 171 ºC
  • PSA: 80.57000
  • LogP: 2.68370

N-(5-Amino-2-methylphenyl)methanesulfonamide Security Information

N-(5-Amino-2-methylphenyl)methanesulfonamide Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

N-(5-Amino-2-methylphenyl)methanesulfonamide Pricemore >>

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N-(5-Amino-2-methylphenyl)methanesulfonamide Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:56288-93-8)N-(5-Amino-2-methylphenyl)methanesulfonamide
Order Number:A1184793
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:56
Price ($):190.0
Email:sales@amadischem.com

Additional information on N-(5-Amino-2-methylphenyl)methanesulfonamide

N-(5-Amino-2-methylphenyl)methanesulfonamide (CAS No. 56288-93-8): A Comprehensive Overview of Its Properties and Applications

N-(5-Amino-2-methylphenyl)methanesulfonamide, with the CAS number 56288-93-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS registry number, is a sulfonamide derivative characterized by its unique molecular structure. The presence of both an amino group and a methanesulfonamide moiety in its framework makes it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "N-(5-Amino-2-methylphenyl)methanesulfonamide uses" or "CAS 56288-93-8 suppliers," highlighting its relevance in modern applications.

The compound's molecular formula, C8H12N2O2S, reflects its balanced composition, which contributes to its stability and reactivity under controlled conditions. Its physicochemical properties, such as melting point, solubility, and spectral data (IR, NMR), are critical for quality control in laboratory and industrial settings. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of N-(5-Amino-2-methylphenyl)methanesulfonamide to reduce environmental impact. Queries like "eco-friendly synthesis of sulfonamides" or "sustainable CAS 56288-93-8 production" align with these emerging priorities.

In the pharmaceutical sector, N-(5-Amino-2-methylphenyl)methanesulfonamide serves as a key building block for drug development. Its structural features are exploited in designing molecules with potential biological activity, particularly in targeting enzymes or receptors. For instance, sulfonamide derivatives are widely explored for their anti-inflammatory or antimicrobial properties. Online searches often include terms like "pharmacological applications of sulfonamides" or "CAS 56288-93-8 in drug discovery," underscoring its therapeutic relevance. Additionally, advancements in computational chemistry have enabled researchers to predict the compound's interactions using molecular docking techniques, further driving innovation.

Beyond pharmaceuticals, CAS 56288-93-8 finds utility in material science, particularly in the synthesis of functional polymers or coordination complexes. Its ability to act as a ligand or modifier enhances material properties like thermal stability or conductivity. This has led to increased searches for "sulfonamide-based materials" or "CAS 56288-93-8 in polymer chemistry." Furthermore, the compound's role in analytical chemistry, such as a reagent or standard, is another area of interest, with laboratories seeking "high-purity N-(5-Amino-2-methylphenyl)methanesulfonamide" for precise measurements.

Quality and safety are paramount when handling N-(5-Amino-2-methylphenyl)methanesulfonamide. Reputable suppliers provide technical data sheets (TDS) and certificates of analysis (CoA) to ensure compliance with industry standards. Searches for "CAS 56288-93-8 safety data" or "handling sulfonamides in the lab" reflect these concerns. Storage recommendations typically emphasize protection from moisture and light to maintain stability, while analytical techniques like HPLC or GC-MS are employed for purity verification.

In summary, N-(5-Amino-2-methylphenyl)methanesulfonamide (CAS No. 56288-93-8) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and research. Its significance is amplified by ongoing innovations in sustainable synthesis and drug design, making it a staple in modern chemistry. As interest grows in "specialty sulfonamides" and "CAS 56288-93-8 advancements," this compound continues to inspire new discoveries and solutions in science and industry.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:56288-93-8)N-(5-Amino-2-methylphenyl)methanesulfonamide
A1184793
Purity:99%
Quantity:1g
Price ($):190.0
Email